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6-trans-12-epi-Leukotriene B4 6-trans-12-epi-Leukotriene B4 Delta(6)-trans-12-epi-leukotriene B4 is a leukotriene that is the 6-trans,12S-isomer of leukotriene B4. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It is functionally related to an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a Delta(6)-trans-12-epi-leukotriene B4(1-).
Brand Name: Vulcanchem
CAS No.: 71548-19-1
VCID: VC20801603
InChI: InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19+/m0/s1
SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol

6-trans-12-epi-Leukotriene B4

CAS No.: 71548-19-1

Cat. No.: VC20801603

Molecular Formula: C20H32O4

Molecular Weight: 336.5 g/mol

* For research use only. Not for human or veterinary use.

6-trans-12-epi-Leukotriene B4 - 71548-19-1

Specification

Description Delta(6)-trans-12-epi-leukotriene B4 is a leukotriene that is the 6-trans,12S-isomer of leukotriene B4. It is a dihydroxy monocarboxylic acid, a leukotriene, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It is functionally related to an icosa-6,8,10,14-tetraenoic acid. It is a conjugate acid of a Delta(6)-trans-12-epi-leukotriene B4(1-).
CAS No. 71548-19-1
Molecular Formula C20H32O4
Molecular Weight 336.5 g/mol
IUPAC Name (5S,6E,8E,10E,12S,14Z)-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid
Standard InChI InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7+,9-6-,14-10+,15-11+/t18-,19+/m0/s1
Standard InChI Key VNYSSYRCGWBHLG-CTOJTRLNSA-N
Isomeric SMILES CCCCC/C=C\C[C@@H](/C=C/C=C/C=C/[C@H](CCCC(=O)O)O)O
SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Canonical SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Appearance Assay:≥97%A solution in ethanol

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